Cas no 109029-88-1 (2-chloro-5-(4-ethoxyphenyl)sulfamoylbenzoic acid)

• Product Name: 2-chloro-5-(4-ethoxyphenyl)sulfamoylbenzoic acid
• CAS No: 109029-88-1
• MF: C₁₅H₁₄ClNO₅S
• MW: 355.793362140656
• CID: 3090748
• PubChem ID: 1304572
• Update Time: 2025-05-19

2-chloro-5-(4-ethoxyphenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(4-ethoxy-phenylsulfamoyl)-benzoic acid
• 2-chloro-5-(4-ethoxyphenyl)sulfamoylbenzoic acid
• 2-chloro-5-[(4-ethoxyphenyl)sulfamoyl]benzoicAcid
• 2-chloro-5-[(4-ethoxyphenyl)sulfamoyl]benzoic Acid
• G33276
• EN300-04128
• AKOS001063474
• Oprea1_603928
• 109029-88-1
• Z45631524
• Oprea1_493075

• Inchi： 1S/C15H14ClNO5S/c1-2-22-11-5-3-10(4-6-11)17-23(20,21)12-7-8-14(16)13(9-12)15(18)19/h3-9,17H,2H2,1H3,(H,18,19)
• InChI Key： CODBPADEEKTOCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(NC1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 355.0281214Da
• Monoisotopic Mass: 355.0281214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Additional information on 2-chloro-5-(4-ethoxyphenyl)sulfamoylbenzoic acid

Introduction to 2-Chloro-5-(4-Ethoxyphenyl)sulfamoylbenzoic Acid (CAS No. 109029-88-1)

2-Chloro-5-(4-ethoxyphenyl)sulfamoylbenzoic acid (CAS No. 109029-88-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CESBA, is characterized by its unique structural features, which include a chlorobenzoic acid moiety and a sulfamoyl group linked to an ethoxyphenyl substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical structure of 2-chloro-5-(4-ethoxyphenyl)sulfamoylbenzoic acid can be represented as follows: C₁₆H₁₄ClN₂O₄S. The compound's molecular weight is 363.81 g/mol, and it exhibits a melting point of approximately 165-167°C. These physical properties are crucial for understanding its behavior in various chemical and biological environments.

In recent years, the interest in CESBA has been driven by its potential as a lead compound in the development of novel drugs for the treatment of various diseases. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that CESBA can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, CESBA has also been explored for its antitumor activities. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that CESBA can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK pathways. This makes it a promising candidate for the development of targeted cancer therapies.

The pharmacokinetic properties of CESBA have also been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further clinical development. Additionally, the compound has shown low toxicity in preclinical studies, which is a critical factor for drug safety.

In the context of drug discovery, the synthetic accessibility of CESBA is another important consideration. The compound can be synthesized through a series of well-documented chemical reactions, including sulfonation, chlorination, and esterification steps. This synthetic route allows for easy modification of the molecule to enhance its pharmacological properties or to develop analogs with improved therapeutic profiles.

The potential applications of CESBA extend beyond traditional pharmaceuticals. It has also been investigated for use in diagnostic imaging agents due to its ability to bind selectively to specific biological targets. For example, researchers at Harvard Medical School have developed imaging probes based on CESBA that can detect early signs of neurodegenerative diseases like Alzheimer's disease.

In conclusion, 2-chloro-5-(4-ethoxyphenyl)sulfamoylbenzoic acid (CAS No. 109029-88-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it an exciting candidate for further investigation and development into novel therapeutic agents.